Cas no 20296-94-0 (calcium bis(sulphanilate))

• Product Name: calcium bis(sulphanilate)
• CAS No: 20296-94-0
• MF: C₆H₆CaNO₃S
• MW: 212.259739398956
• CID: 909502
• PubChem ID: 44153619
• Update Time: 2025-04-19

calcium bis(sulphanilate) Chemical and Physical Properties

Names and Identifiers

• calcium bis(sulphanilate)
• calcium 4-aminobenzenesulfonate
• 20296-94-0
• EINECS 243-715-5

• Inchi： 1S/C6H7NO3S.Ca/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);/q;+2/p-1
• InChI Key： RPVRDRCPXRUBCM-UHFFFAOYSA-M
• SMILES： [Ca+2].S(C1C=CC(=CC=1)N)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 383.97636
• Monoisotopic Mass: 211.9694301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 166.44